Cas no 1247567-61-8 ((2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine)

• Product Name: (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine
• CAS No: 1247567-61-8
• MF: C₁₁H₁₇FN₂
• MW: 196.264486074448
• MDL: MFCD14627423
• CID: 2162986
• PubChem ID: 61350856
• Update Time: 2025-10-28

(2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine Chemical and Physical Properties

Names and Identifiers

• N*1*-ethyl-n*1*-(3-fluoro-benzyl)-ethane-1,2-diamine
• AM91262
• N-Ethyl-N-(3-fluorobenzyl)-1,2-ethanediamine
• N1-ethyl-N1-(3-fluorobenzyl)ethane-1,2-diamine
• (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine

• MDL： MFCD14627423
• Inchi： 1S/C11H17FN2/c1-2-14(7-6-13)9-10-4-3-5-11(12)8-10/h3-5,8H,2,6-7,9,13H2,1H3
• InChI Key： CYSKDKJKTCAVEI-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CN(CC)CCN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 152
• XLogP3: 1.6
• Topological Polar Surface Area: 29.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine

Chemical Profile and Research Applications of (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine (CAS No. 1247567-61-8)

(2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine, identified by its unique CAS No. 1247567-61-8, represents a structurally complex organic compound with significant potential in modern pharmaceutical and chemical research. This molecule features a 3-fluorophenyl ring system conjugated to a methylamine core, with additional functional groups including an ethyl chain and a 2-aminoethyl substituent. The presence of multiple nitrogen-containing moieties and the fluorinated aromatic ring positions this compound as a versatile scaffold for drug discovery, particularly in modulating neurotransmitter systems and enzyme activity.

The molecular architecture of (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine aligns with contemporary trends in medicinal chemistry where fluorination is strategically employed to enhance metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have highlighted the role of fluorinated aromatic rings in improving the pharmacokinetic profiles of drug candidates, making this compound an attractive platform for further development. The 3-fluorophenyl moiety, in particular, has been associated with enhanced interactions with G-protein coupled receptors (GPCRs), a key class of therapeutic targets.

Synthetic approaches to this compound typically involve multistep organic reactions, including nucleophilic aromatic substitution for introducing the fluorine atom and selective alkylation strategies for constructing the amine-containing side chains. Advances in transition-metal-catalyzed cross-coupling reactions have further streamlined the synthesis of such complex structures, enabling higher yields and regioselectivity. Researchers have also explored chemoenzymatic methods to introduce stereochemical control into the molecule, which is critical for optimizing biological activity.

In the context of pharmacological research, compounds bearing similar structural motifs to (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine have demonstrated activity as modulators of monoamine transporters and serotonin receptors. These properties position it as a potential lead structure for developing therapeutics targeting neuropsychiatric disorders such as depression, anxiety, and Parkinson’s disease. Recent computational modeling studies have provided insights into its binding modes with target proteins, revealing key hydrogen bonding interactions between the amino groups and receptor residues.

The compound’s chemical versatility extends beyond traditional drug discovery applications. In materials science, derivatives of this scaffold are being investigated for their ability to form self-assembled nanostructures due to the amphiphilic nature of their functional groups. The interplay between hydrophobic fluorinated rings and hydrophilic amine moieties facilitates unique aggregation behaviors that could be harnessed in advanced drug delivery systems or responsive biomaterials.

Ongoing research has also focused on elucidating the environmental fate and biodegradation pathways of compounds containing both fluorinated aromatics and amine functionalities. These studies are crucial for assessing long-term sustainability in industrial applications while ensuring compliance with green chemistry principles. Preliminary data suggest that microbial degradation pathways involving dehalogenation enzymes may play a role in breaking down such structures under controlled conditions.

In academic literature from 2023–2024, several publications have reported novel synthetic methodologies for creating analogs of this compound with tailored properties. One notable study published in *Journal of Medicinal Chemistry* described a microwave-assisted synthesis approach that reduced reaction times by 40% while maintaining high enantiomeric purity—a critical factor for pharmaceutical development. Another team at ETH Zurich demonstrated how machine learning algorithms could predict optimal reaction conditions for synthesizing related molecules with high accuracy.

The integration of this compound into combinatorial chemistry libraries has enabled high-throughput screening campaigns aimed at identifying new bioactive molecules. By systematically varying substituents on the core scaffold—such as modifying the length or branching pattern of the ethyl chain—researchers can rapidly generate diverse chemical space while maintaining structural coherence with known active compounds.

In summary, (2-aminoethyl)(ethyl)(3-fluorophenyl)methylamine (CAS No. 1247567-61-8) exemplifies how strategic molecular design can create multifunctional chemical entities with broad scientific relevance. Its unique combination of structural features continues to attract attention across disciplines ranging from pharmaceutical sciences to materials engineering, underscoring its value as both a research tool and potential therapeutic candidate.